2-(4-bromo-5-methyl-1H-pyrazol-1-yl)-N-[2-(4-bromo-1H-pyrazol-1-yl)ethyl]acetamide
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Description
2-(4-bromo-5-methyl-1H-pyrazol-1-yl)-N-[2-(4-bromo-1H-pyrazol-1-yl)ethyl]acetamide is a synthetic organic compound belonging to the class of pyrazoles Pyrazoles are five-membered heterocyclic compounds containing two adjacent nitrogen atoms
Properties
Molecular Formula |
C11H13Br2N5O |
|---|---|
Molecular Weight |
391.06 g/mol |
IUPAC Name |
2-(4-bromo-5-methylpyrazol-1-yl)-N-[2-(4-bromopyrazol-1-yl)ethyl]acetamide |
InChI |
InChI=1S/C11H13Br2N5O/c1-8-10(13)5-16-18(8)7-11(19)14-2-3-17-6-9(12)4-15-17/h4-6H,2-3,7H2,1H3,(H,14,19) |
InChI Key |
YTZPKRBBPMWYOU-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=NN1CC(=O)NCCN2C=C(C=N2)Br)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)-N-[2-(4-bromo-1H-pyrazol-1-yl)ethyl]acetamide typically involves multiple steps:
Formation of 4-bromo-5-methyl-1H-pyrazole: This can be achieved by brominating 5-methyl-1H-pyrazole using bromine or N-bromosuccinimide (NBS) under controlled conditions.
Alkylation: The brominated pyrazole is then alkylated with an appropriate ethylating agent to introduce the ethyl group.
Acetylation: The resulting intermediate is acetylated using acetic anhydride or acetyl chloride to form the final product.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of catalysts, controlled reaction temperatures, and purification techniques such as recrystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound can undergo oxidation reactions, particularly at the methyl group, leading to the formation of carboxylic acids or other oxidized derivatives.
Reduction: Reduction reactions can target the bromine atoms, potentially replacing them with hydrogen or other substituents.
Substitution: The bromine atoms in the pyrazole rings can be substituted with various nucleophiles, such as amines or thiols, under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or palladium on carbon (Pd/C) can be used.
Substitution: Nucleophilic substitution reactions often require bases like sodium hydride (NaH) or potassium carbonate (K₂CO₃).
Major Products
The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids, while substitution could result in various substituted pyrazoles.
Scientific Research Applications
Chemistry
In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction pathways and the development of novel materials.
Biology
In biological research, pyrazole derivatives are often studied for their potential as enzyme inhibitors or modulators. This compound could be investigated for its effects on specific biological targets, such as kinases or other enzymes.
Medicine
Medicinal chemistry applications include the development of new drugs. Pyrazole derivatives have been explored for their anti-inflammatory, anticancer, and antimicrobial properties. This compound could be a candidate for further drug development studies.
Industry
In the industrial sector, this compound might be used in the synthesis of specialty chemicals, agrochemicals, or as an intermediate in the production of pharmaceuticals.
Mechanism of Action
The mechanism of action of 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)-N-[2-(4-bromo-1H-pyrazol-1-yl)ethyl]acetamide would depend on its specific application. In a biological context, it might interact with molecular targets such as enzymes or receptors, modulating their activity. The bromine atoms and pyrazole rings could play a crucial role in binding to these targets, influencing the compound’s efficacy and specificity.
Comparison with Similar Compounds
Similar Compounds
2-(4-bromo-1H-pyrazol-1-yl)acetamide: Lacks the additional pyrazole ring and ethyl group.
4-bromo-5-methyl-1H-pyrazole: A simpler structure without the acetamide and ethyl groups.
N-(2-(4-bromo-1H-pyrazol-1-yl)ethyl)acetamide: Similar but lacks the second pyrazole ring.
Uniqueness
The uniqueness of 2-(4-bromo-5-methyl-1H-pyrazol-1-yl)-N-[2-(4-bromo-1H-pyrazol-1-yl)ethyl]acetamide lies in its dual pyrazole rings and the presence of bromine atoms, which can significantly influence its chemical reactivity and biological activity. This makes it a valuable compound for diverse research and industrial applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
